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Compound of Interest

Compound Name: N-Nitroso-bisoprolol

Cat. No.: B13689103 Get Quote

An In-depth Technical Guide to N-Nitroso-bisoprolol

This technical guide provides a comprehensive overview of N-Nitroso-bisoprolol, a
nitrosamine impurity of the beta-blocker bisoprolol. The document is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its chemical

properties, formation, analytical detection, and toxicological assessment.

Chemical Identity and Molecular Structure
N-Nitroso-bisoprolol (NBP) is a nitrosamine drug substance-related impurity (NDSRI) of

bisoprolol.[1][2][3][4] It is classified as a potential genotoxic and carcinogenic compound.[5]

CAS Number: 2820170-76-9[1][2][5][6][7][8]

Molecular Formula: C₁₈H₃₀N₂O₅[5]

IUPAC Name: N-(2-hydroxy-3-(4-((2-isopropoxyethoxy)methyl)phenoxy)propyl)-N-

isopropylnitrous amide[5]

Molecular Structure:
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Image Source: PubChem CID 168480018

Physicochemical Properties
Property Value Source

Molecular Weight 354.44 g/mol [5]

Purity
>95% (as a reference

standard)
[5][9]

Acceptable Intake (AI) Limit

(Default)
1500 ng/day (1.5 µ g/day ) [5][8]

Carcinogenic Potency

Category
Category 4 (USFDA) [5]

Formation of N-Nitroso-bisoprolol
N-Nitroso-bisoprolol is not an intended product but rather an impurity that can form during the

synthesis, formulation, or storage of bisoprolol.[5][10] The formation occurs through the

nitrosation of the secondary amine moiety in the bisoprolol molecule. This reaction is typically

facilitated by the presence of nitrosating agents, such as nitrite impurities, under specific

conditions like heat, moisture, or an acidic environment.[5][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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